5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide

• Molecular Formula: C22H21BrN2O3
• Molecular Weight: 441.3 g/mol
• IUPAC Name: 5-bromo-N-[3-methoxy-4-(2-methylpropanoylamino)phenyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C22H21BrN2O3/c1-13(2)21(26)25-19-11-10-14(12-20(19)28-3)24-22(27)17-8-4-7-16-15(17)6-5-9-18(16)23/h4-13H,1-3H3,(H,24,27)(H,25,26)
• InChI Key: ZYPOGJRYGZXKJW-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=C(C=C(C=C1)NC(=O)C2=CC=CC3=C2C=CC=C3Br)OC

Description

5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide, also known as BRD-9539, is a chemical compound that has been synthesized for research purposes. It belongs to the class of naphthamide derivatives and has been studied for its potential applications in various fields of science.

Mechanism of Action

The mechanism of action of 5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide is not fully understood. However, it has been reported to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. HDAC inhibitors have been shown to induce cell cycle arrest, apoptosis, and differentiation in cancer cells. 5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide has also been reported to inhibit the activity of phosphodiesterases (PDEs), which are enzymes that regulate the levels of cyclic nucleotides in cells. PDE inhibitors have been shown to have anti-inflammatory and bronchodilatory effects.
Biochemical and Physiological Effects:
5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide has been reported to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been reported to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in immune cells. In addition, 5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide has been shown to increase the levels of cyclic nucleotides, such as cAMP and cGMP, in cells.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide in lab experiments include its high purity, well-established synthesis method, and reported inhibitory effects on cancer cells and inflammatory diseases. However, the limitations of using 5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide include its limited solubility in aqueous solutions, potential off-target effects, and lack of in vivo studies.

Future Directions

There are several future directions for the research on 5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide. Firstly, more studies are needed to elucidate the mechanism of action of 5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide and its effects on different types of cancer cells and inflammatory diseases. Secondly, the potential off-target effects of 5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide need to be investigated in more detail. Thirdly, in vivo studies are needed to confirm the efficacy and safety of 5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide in animal models. Fourthly, the development of more potent and selective HDAC and PDE inhibitors based on the structure of 5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide could be explored. Lastly, the potential use of 5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide in combination with other anticancer or anti-inflammatory drugs needs to be investigated.
Conclusion:
In conclusion, 5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide is a chemical compound that has been synthesized for research purposes. It has been studied for its potential applications in various fields of science, including cancer research and inflammatory diseases. The synthesis method of 5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide is well-established, and its purity has been confirmed using different analytical techniques. The mechanism of action of 5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide involves the inhibition of HDACs and PDEs, which have been implicated in various diseases. 5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide has been shown to have inhibitory effects on cancer cells and inflammatory diseases in vitro. However, more studies are needed to confirm its efficacy and safety in vivo and to elucidate its mechanism of action in more detail.

Synthesis Methods

The synthesis of 5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide involves several steps. The starting material is 5-bromo-1-naphthoic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-(isobutyrylamino)-3-methoxyaniline in the presence of a base to form the desired product. The final product is purified using column chromatography. The synthesis of 5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide has been reported in various scientific literature, and the purity of the compound has been confirmed using different analytical techniques.

Scientific Research Applications

5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide has been studied for its potential applications in various fields of science. It has been reported to have inhibitory effects on the growth of cancer cells, including breast cancer, lung cancer, and colon cancer cells. 5-bromo-N-[4-(isobutyrylamino)-3-methoxyphenyl]-1-naphthamide has also been studied for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and asthma. In addition, it has been reported to have antiviral activity against herpes simplex virus type 1 and type 2.